Tetrasulfane
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Overview
Description
Tetrasulfane is a sulfur hydride. It is a conjugate acid of a tetrasulfanide.
Scientific Research Applications
Synthesis and Structural Analysis
Tetrasulfanes are integral in synthesizing complex compounds, offering structural novelty and utility in various chemical reactions. For instance, the tetrasulfane tBu3Si-S4-SitBu3 was synthesized and its structure meticulously analyzed, showcasing its potential in forming carbonyliron complexes when reacting with certain compounds (Kückmann et al., 2010). Moreover, the interaction of specific tetrasulfane derivatives with silica surfaces was explored through IR spectroscopy, revealing insights into the adsorption processes and the structural nuances of the adsorbed species (Marrone et al., 2004).
Agricultural and Therapeutic Potentials
Tetrasulfanes demonstrate significant potential in agriculture and medicine due to their biological activities. Research highlights their ability to act as selective modulators in cellular processes, offering avenues for developing nematocidal agents and other agricultural applications (Czepukojc et al., 2013). Furthermore, the synthesis of odorless polysulfanes, including tetrasulfanes, indicates their therapeutic potential in inducing apoptosis in human cancer cells without the limitations posed by natural polysulfanes (Allah et al., 2015).
Industrial Applications
In the industrial realm, tetrasulfanes contribute significantly to enhancing the mechanical properties of materials. For instance, the use of tetrasulfanes in treating silica surfaces led to the development of reinforced rubber, showcasing an improvement in mechanical properties through the optimized chemical bonding between the silica nanofiller and rubber (Ansarifar et al., 2007). Additionally, tetrasulfanes show antifungal activity against pathogens like Botrytis cinerea, suggesting their applicability in protecting crops and enhancing agricultural productivity (Czepukojc et al., 2013).
properties
Product Name |
Tetrasulfane |
---|---|
Molecular Formula |
H2S4 |
Molecular Weight |
130.3 g/mol |
InChI |
InChI=1S/H2S4/c1-3-4-2/h1-2H |
InChI Key |
IKRMQEUTISXXQP-UHFFFAOYSA-N |
Canonical SMILES |
SSSS |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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